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Compound of Interest

Compound Name: OD38

Cat. No.: B609713

Disclaimer: The specific compound "OD38" was not identified in a comprehensive search of
available scientific literature. The following information is based on preclinical data for two anti-
CD38 monoclonal antibodies with similar nomenclature, HexaBody-CD38 (GEN3014) and
CM313, and is intended to serve as a guide for researchers, scientists, and drug development
professionals working with similar molecules.

Introduction

CD38 is a transmembrane glycoprotein with ectoenzymatic activity that is highly expressed on
the surface of multiple myeloma and other hematological malignant cells, as well as on plasma
cells. This makes it an attractive target for antibody-based therapies. This document provides
detailed application notes and protocols for the preclinical in vivo administration of two distinct
anti-CD38 antibodies, HexaBody-CD38 and CM313, in animal models. The provided data and
protocols are compiled from published preclinical studies and are intended to guide the design
of similar animal studies.

Mechanism of Action of Anti-CD38 Antibodies

Anti-CD38 monoclonal antibodies primarily exert their anti-tumor effects through several
mechanisms:

o Complement-Dependent Cytotoxicity (CDC): Upon binding to CD38 on the tumor cell
surface, the antibody's Fc region can activate the complement cascade, leading to the
formation of a membrane attack complex and subsequent cell lysis.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609713?utm_src=pdf-interest
https://www.benchchem.com/product/b609713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): The Fc portion of the antibody can
be recognized by Fc receptors on immune effector cells, such as natural killer (NK) cells,
leading to the release of cytotoxic granules and tumor cell death.

Antibody-Dependent Cellular Phagocytosis (ADCP): Macrophages and other phagocytic
cells can recognize and engulf antibody-coated tumor cells via Fc receptor interactions.

Induction of Apoptosis: Cross-linking of CD38 by some antibodies may directly induce
programmed cell death.

Inhibition of Enzymatic Activity: CD38 has enzymatic functions that are implicated in tumor
cell survival and immune suppression. Antibody binding can inhibit these activities.
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Anti-CD38 Antibody Mechanisms

Effector Functions
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Figure 1. Signaling pathway of Anti-CD38 antibodies.
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Quantitative Data Summary

The following tables summarize the dosages and administration schedules for HexaBody-CD38

and CM313 in various preclinical animal models.

HexaBody-CD38 (GEN3014) Dosage in Mouse Models

] Route of ]
Animal . Dosing Key
Tumor Type Dosage Administrat
Model ] Schedule Outcome
ion
B-cell non-
CB17-SCID Hodgkin 0.1-10 Intravenous Once weekly Strong anti-
Mice lymphoma mg/kg (Iv) for 3 weeks tumor activity
(PDX)
Acute
CB17-SCID myeloid 0.1-10 Intravenous Once weekly Strong anti-
Mice leukemia mg/kg (Iv) for 3 weeks tumor activity
(PDX)

CM313 Dosage in Mouse Models
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. Route of .
Animal o Dosing Key
Tumor Type Dosage Administrat
Model ) Schedule Outcome
ion
. Dose-
Daudi
BALB/c Nude 0.3,1,3 Intravenous ) dependent
) lymphoma Single dose
Mice mg/kg (Iv) tumor
(Xenograft) o
inhibition
MM.1R Dose-
BALB/c Nude  multiple 03,1,3 Intravenous dependent
) Days 0 and 3
Mice myeloma mg/kg (Iv) tumor
(Xenogratft) inhibition
RPMI 8226 Dose-
BALB/c Nude  multiple 3,7,15 Intravenous Days 0, 3, 6, dependent
Mice myeloma mg/kg (Iv) 10, 13 tumor
(Xenograft) inhibition
No Observed
B-hCD38 N/A (Toxicity Intravenous Once aweek  Adverse
. 300 mg/kg
Mice Study) (Iv) for 4 weeks Effect Level
(NOAEL)

Experimental Protocols

The following are generalized protocols for in vivo efficacy and toxicity studies based on the

available data. These should be adapted based on specific experimental needs and

institutional guidelines.

General Experimental Workflow for In Vivo Efficacy

Studies
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 To cite this document: BenchChem. [Application Notes and Protocols for Anti-CD38 Antibody
Dosing in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609713#0d38-dosage-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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